tert-butyl 7,8-dihydropyrido[3,2-d]pyrimidine-5(6H)-carboxylate

• IUPAC Name: tert-butyl 7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C12H17N3O2/c1-12(2,3)17-11(16)15-6-4-5-9-10(15)7-13-8-14-9/h7-8H,4-6H2,1-3H3
• InChI Key: WPDDJAYYNLGCBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2=NC=NC=C21
• Molecular Formula: C12H17N3O2
• DSSTOX Substance ID: DTXSID70675421
• Molecular Weight: 235.28 g/mol
• CAS RN: 1174007-44-3

Description

Pyrido[2,3-d]pyrimidines are a class of fused hetero-bicyclic nucleus containing pyridine and pyrimidine rings. They have been the focus of multicomponent synthetic protocol and medicinal chemistry due to their diverse pharmacological activities, including anti-inflammatory, cytotoxic, antimicrobial, phosphodiesterase inhibitors, and cytokine inhibitors.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines often involves the condensation of amines and carbonyl-containing compounds. For example, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, can be transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

In the title compound, C(14)H(19)N(3), the bond distances within the heterocyclic portion of the molecule indicate incomplete pi delocalization. The molecules are linked into stacks by a combination of two C-H…pi(pyrazole) hydrogen bonds and two independent pi-pi stacking interactions between inversion-related pyrimidine rings.

Chemical Reactions Analysis

The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and their derivatives highlights the potential of these compounds for further chemical transformations, indicating a broad applicability in the synthesis of polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).
• A study on the reaction mechanism involving tert-butyl 5-methyl-1,4-dihydropyridine-dicarboxylate with trifluoroacetic acid (TFA) sheds light on the chemical behavior of tert-butyl substituted pyridines under specific conditions, which could be relevant for the understanding of similar compounds (Görlitzer & Baltrusch, 2000).

Potential Applications in Drug Development

• The synthesis of tert-butyl 4-formyl-3,6-dihydropyridine-1(2H)-carboxylate as an important intermediate for small molecule anticancer drugs demonstrates the significance of tert-butyl substituted pyridine derivatives in medicinal chemistry. The high yield synthetic method established for this compound indicates its importance in the development of novel therapeutics (Zhang, Ye, Xu, & Xu, 2018).

Mechanism of Action

Target of Action

Pyrido[2,3-d]pyrimidines are known to exhibit a wide range of biological activities. They have been studied for their antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities . .

Biochemical Pathways

Pyrido[2,3-d]pyrimidines can affect various biochemical pathways depending on their specific targets. For example, some pyrido[2,3-d]pyrimidines are known to inhibit tyrosine kinase and cyclin-dependent kinase (CDK4), affecting cell proliferation and cell cycle regulation .

Result of Action

Pyrido[2,3-d]pyrimidines in general can have various effects depending on their specific targets and mode of action .